Cas no 1932255-43-0 ((2S,3R)-3-Methylazetidine-2-carboxylic acid)

• Product Name: (2S,3R)-3-Methylazetidine-2-carboxylic acid
• CAS No: 1932255-43-0
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD19226412
• CID: 4629975
• PubChem ID: 54425637
• Update Time: 2025-10-30

(2S,3R)-3-Methylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-Methylazetidine-2-carboxylic acid
• (2S,3R)-3-Methyl-2-azetidinecarboxylic acid
• P15238
• 2-Azetidinecarboxylic acid, 3-methyl-, (2S,3R)-
• SCHEMBL11017869
• 1932255-43-0
• CS-0053427
• Rel-(2S,3R)-3-methylazetidine-2-carboxylic acid
• MFCD19226412
• EN300-6494978
• rac-(2R,3S)-3-methylazetidine-2-carboxylic acid
• 79444-44-3
• AS-52480
• AKOS006378857
• (2S,3R)-3-Methylazetidine-2-carboxylicacid

• MDL： MFCD19226412
• Inchi： 1S/C5H9NO2/c1-3-2-6-4(3)5(7)8/h3-4,6H,2H2,1H3,(H,7,8)/t3-,4+/m1/s1
• InChI Key： WDWMCQMMMOWQAP-DMTCNVIQSA-N
• SMILES： OC([C@@H]1[C@H](C)CN1)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 49.3

Additional information on (2S,3R)-3-Methylazetidine-2-carboxylic acid

Recent Advances in the Application of (2S,3R)-3-Methylazetidine-2-carboxylic acid (CAS: 1932255-43-0) in Chemical Biology and Pharmaceutical Research

The compound (2S,3R)-3-Methylazetidine-2-carboxylic acid (CAS: 1932255-43-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This non-proteinogenic amino acid, characterized by its azetidine ring and methyl substitution, serves as a valuable building block in the synthesis of novel bioactive molecules. Recent studies have explored its role in modulating enzyme activity, enhancing drug delivery systems, and contributing to the development of targeted therapies for various diseases.

One of the most promising applications of (2S,3R)-3-Methylazetidine-2-carboxylic acid is in the design of enzyme inhibitors. Researchers have demonstrated its efficacy in inhibiting key enzymes involved in metabolic pathways, particularly those associated with cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective inhibitors for histone deacetylases (HDACs), which play a critical role in epigenetic regulation. The study reported that derivatives of this compound exhibited enhanced binding affinity and specificity, paving the way for new therapeutic strategies.

In addition to its role in enzyme inhibition, (2S,3R)-3-Methylazetidine-2-carboxylic acid has been investigated for its potential in improving drug delivery systems. Its compact and rigid structure makes it an ideal candidate for modifying peptide-based drug carriers, enhancing their stability and bioavailability. Recent research has shown that incorporating this amino acid into peptide backbones can significantly reduce enzymatic degradation, thereby prolonging the half-life of therapeutic agents in vivo. This advancement is particularly relevant for the treatment of chronic conditions requiring sustained drug release.

Furthermore, the compound's stereochemistry and functional groups make it a versatile scaffold for the synthesis of chiral ligands and catalysts. A 2024 study in Organic Letters demonstrated its utility in asymmetric synthesis, where it facilitated the production of enantiomerically pure compounds with high yields. This application is crucial for the pharmaceutical industry, where the chirality of drug molecules often dictates their efficacy and safety profiles.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (2S,3R)-3-Methylazetidine-2-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For example, a team of researchers from MIT reported a novel enzymatic synthesis method in 2023, which achieved a 70% yield reduction in production time compared to traditional chemical methods. Such innovations are expected to accelerate the commercialization of this compound for broader pharmaceutical applications.

In conclusion, (2S,3R)-3-Methylazetidine-2-carboxylic acid (CAS: 1932255-43-0) represents a promising tool in chemical biology and drug development. Its diverse applications—from enzyme inhibition to drug delivery and asymmetric synthesis—highlight its potential to address unmet medical needs. Future research should focus on overcoming synthetic challenges and exploring its therapeutic efficacy in preclinical and clinical settings.